Cas no 177905-10-1 (4-(Trifluoromethoxy)phenylcarbamic Acid Methyl Ester)
4-(Trifluoromethoxy)phenylcarbamic Acid Methyl Ester is a fluorinated organic compound characterized by the presence of a trifluoromethoxy (–OCF₃) group and a carbamate (–NHCOOCH₃) moiety. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it valuable in pharmaceutical and agrochemical research. The trifluoromethoxy group contributes to electron-withdrawing effects, influencing reactivity and binding affinity in molecular interactions. As a methyl carbamate derivative, it serves as a versatile intermediate in synthesizing biologically active compounds, particularly in the development of enzyme inhibitors or receptor modulators. Its stability under various conditions ensures utility in synthetic applications requiring controlled functionalization.
177905-10-1 structure
Product Name:4-(Trifluoromethoxy)phenylcarbamic Acid Methyl Ester
CAS No:177905-10-1
MF:C9H8F3NO3
MW:235.15993309021
CID:1371375
PubChem ID:15345768
Update Time:2025-06-07
4-(Trifluoromethoxy)phenylcarbamic Acid Methyl Ester Chemical and Physical Properties
Names and Identifiers
-
- methyl [4-(trifluoromethoxy)phenyl]carbamate
- carbamic acid, N-[4-(trifluoromethoxy)phenyl]-, methyl ester
- LogP
- [4-(Trifluoromethoxy)phenyl]carbamic Acid Methyl Ester
- Carbamic acid, [4-(trifluoromethoxy)phenyl]-, methyl ester
- 177905-10-1
- Carbamic acid, N-[4-(trifluoromethoxy)phenyl]-, methyl ester; Carbamic acid, [4-(trifluoromethoxy)phenyl]-, methyl ester (9CI); IN-KB 687
- AKOS027447372
- Methyl(4-(trifluoromethoxy)phenyl)carbamate
- DTXSID201045188
- Indoxacarb metabolite IN-KB 687
- methyl N-[4-(trifluoromethoxy)phenyl]carbamate
- Methyl (4-(trifluoromethoxy)phenyl)carbamate
- SCHEMBL515175
- 4-(Trifluoromethoxy)phenylcarbamic Acid Methyl Ester
-
- Inchi： 1S/C9H8F3NO3/c1-15-8(14)13-6-2-4-7(5-3-6)16-9(10,11)12/h2-5H,1H3,(H,13,14)
- InChI Key： RVSOYUOWAZHCFP-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)NC(=O)OC)(F)F
Computed Properties
- Exact Mass: 235.04564
- Monoisotopic Mass: 235.04562760g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.56
4-(Trifluoromethoxy)phenylcarbamic Acid Methyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T790750-10mg |
[4-(Trifluoromethoxy)phenyl]carbamic Acid Methyl Ester |
177905-10-1 | 10mg |
$ 81.00 | 2023-09-05 | ||
| TRC | T790750-25mg |
[4-(Trifluoromethoxy)phenyl]carbamic Acid Methyl Ester |
177905-10-1 | 25mg |
$ 138.00 | 2023-09-05 | ||
| TRC | T790750-100mg |
[4-(Trifluoromethoxy)phenyl]carbamic Acid Methyl Ester |
177905-10-1 | 100mg |
$402.00 | 2023-05-17 | ||
| TRC | T790750-500mg |
[4-(Trifluoromethoxy)phenyl]carbamic Acid Methyl Ester |
177905-10-1 | 500mg |
$1200.00 | 2023-05-17 | ||
| A2B Chem LLC | AW55715-10mg |
Methyl (4-(trifluoromethoxy)phenyl)carbamate |
177905-10-1 | 10mg |
$632.00 | 2024-04-20 | ||
| A2B Chem LLC | AW55715-25mg |
Methyl (4-(trifluoromethoxy)phenyl)carbamate |
177905-10-1 | 25mg |
$688.00 | 2024-04-20 |
4-(Trifluoromethoxy)phenylcarbamic Acid Methyl Ester Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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